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2-Carboxy-4-hydroxy-2-(hydroxymethyl)-4-oxobutanoate;dimethyl-[2-[2-(3-phenylprop-2-enoyl)phenoxy]ethyl]azanium 2-Carboxy-4-hydroxy-2-(hydroxymethyl)-4-oxobutanoate;dimethyl-[2-[2-(3-phenylprop-2-enoyl)phenoxy]ethyl]azanium
Brand Name: Vulcanchem
CAS No.: 103734-52-7
VCID: VC0023020
InChI: InChI=1S/C19H21NO2.C6H8O7/c1-20(2)14-15-22-19-11-7-6-10-17(19)18(21)13-12-16-8-4-3-5-9-16;7-2-6(4(10)11,5(12)13)1-3(8)9/h3-13H,14-15H2,1-2H3;7H,1-2H2,(H,8,9)(H,10,11)(H,12,13)/b13-12+;
SMILES: C[NH+](C)CCOC1=CC=CC=C1C(=O)C=CC2=CC=CC=C2.C(C(=O)O)C(CO)(C(=O)O)C(=O)[O-]
Molecular Formula: C25H29NO9
Molecular Weight: 487.5 g/mol

2-Carboxy-4-hydroxy-2-(hydroxymethyl)-4-oxobutanoate;dimethyl-[2-[2-(3-phenylprop-2-enoyl)phenoxy]ethyl]azanium

CAS No.: 103734-52-7

Main Products

VCID: VC0023020

Molecular Formula: C25H29NO9

Molecular Weight: 487.5 g/mol

2-Carboxy-4-hydroxy-2-(hydroxymethyl)-4-oxobutanoate;dimethyl-[2-[2-(3-phenylprop-2-enoyl)phenoxy]ethyl]azanium - 103734-52-7

CAS No. 103734-52-7
Product Name 2-Carboxy-4-hydroxy-2-(hydroxymethyl)-4-oxobutanoate;dimethyl-[2-[2-(3-phenylprop-2-enoyl)phenoxy]ethyl]azanium
Molecular Formula C25H29NO9
Molecular Weight 487.5 g/mol
IUPAC Name 2-carboxy-4-hydroxy-2-(hydroxymethyl)-4-oxobutanoate;dimethyl-[2-[2-[(E)-3-phenylprop-2-enoyl]phenoxy]ethyl]azanium
Standard InChI InChI=1S/C19H21NO2.C6H8O7/c1-20(2)14-15-22-19-11-7-6-10-17(19)18(21)13-12-16-8-4-3-5-9-16;7-2-6(4(10)11,5(12)13)1-3(8)9/h3-13H,14-15H2,1-2H3;7H,1-2H2,(H,8,9)(H,10,11)(H,12,13)/b13-12+;
Standard InChIKey WACAMKPSCTXROY-UHFFFAOYSA-N
Isomeric SMILES C[NH+](C)CCOC1=CC=CC=C1C(=O)/C=C/C2=CC=CC=C2.C(C(=O)O)C(CO)(C(=O)O)C(=O)[O-]
SMILES C[NH+](C)CCOC1=CC=CC=C1C(=O)C=CC2=CC=CC=C2.C(C(=O)O)C(CO)(C(=O)O)C(=O)[O-]
Canonical SMILES C[NH+](C)CCOC1=CC=CC=C1C(=O)C=CC2=CC=CC=C2.C(C(=O)O)C(CO)(C(=O)O)C(=O)[O-]
Synonyms CHALCONE, 2-(2-DIMETHYLAMINOETHOXY)-, CITRATE
PubChem Compound 6435704
Last Modified Nov 11 2021
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